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Compound of Interest

Compound Name: L-Methionine-15N,d8

Cat. No.: B12425483

A comprehensive guide comparing L-Methionine-15N,d8 with other labeled amino acids for
advanced fluxomics research, tailored for researchers, scientists, and drug development
professionals.

In the intricate world of cellular metabolism, understanding the dynamic flow of molecules
through various pathways is paramount. Metabolic flux analysis (MFA), a technique that
guantifies the rates of metabolic reactions, relies on stable isotope tracers to follow the journey
of atoms through the metabolic network. While various labeled amino acids are available, L-
Methionine-15N,d8 presents a unique combination of isotopes—*>N and deuterium (d8)—
offering distinct advantages for dissecting the complexities of one-carbon metabolism,
transmethylation, and transsulfuration pathways. This guide provides an objective comparison
of L-Methionine-15N,d8 with other commonly used labeled amino acids, supported by
established principles of fluxomics and experimental considerations.

Performance Comparison of Labeled Methionine
Isotopologues

The choice of an isotopic tracer is critical and depends on the specific metabolic pathway and
questions being investigated. Different labeling strategies provide complementary information.
L-Methionine-15N,d8 allows for the simultaneous tracing of the nitrogen atom and the
hydrogen atoms on the methyl group and carbon backbone, offering a multi-faceted view of
methionine metabolism.
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Deciphering Metabolic Pathways with L-Methionine-

15N,d8

The unique labeling pattern of L-Methionine-15N,d8 makes it particularly powerful for

dissecting the interconnected pathways of one-carbon metabolism.
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One-Carbon Metabolism and the Methionine Cycle

One-carbon metabolism is a crucial network of pathways that transfer one-carbon units,
essential for the synthesis of nucleotides, amino acids, and for methylation reactions. The
methionine cycle is a central component of this network.

e 15N Label: Tracks the fate of the amino group of methionine as it is utilized in protein
synthesis or other metabolic transformations.

o d8 Label: The deuterium atoms on the carbon backbone and methyl group allow for tracing
the flow of these parts of the molecule. The deuterated methyl group is particularly valuable
for tracking transmethylation reactions where S-adenosylmethionine (SAM) donates its
methyl group.
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Caption: A diagram of the interconnected Methionine and Folate Cycles in one-carbon
metabolism.
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Transmethylation Pathway

Transmethylation is the process of transferring a methyl group from one compound to another,
with SAM being the universal methyl donor. L-Methionine-15N,d8, with its deuterated methyl
group, is an excellent tool for quantifying the flux through these critical reactions.
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L-Methionine-15N,d8 Transmethylation Pathway Workflow

S-Adenosylmethionine Methyl Acceptor
(with deuterated methyl group) (DNA, RNA, Protein, etc.)

Methyltransferase

S-Adenosylhomocysteine Methylated Acceptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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